2-(Azidomethyl)benzene-1-sulfonyl chloride
Overview
Description
Scientific Research Applications
Friedel-Crafts Sulfonylation The use of 1-Butyl-3-methylimidazolium chloroaluminate ionic liquids, which could potentially employ 2-(Azidomethyl)benzene-1-sulfonyl chloride, has shown enhanced reactivity in Friedel-Crafts sulfonylation reactions. This method allows for almost quantitative yields of diaryl sulfones under ambient conditions. Notably, the Lewis acidity of the ionic liquid plays a significant role in the conversion rate of the reaction, with Al(2)Cl(7) species playing a key role in the presence of sulfonyl chlorides (Nara, Harjani, & Salunkhe, 2001).
Palladium-Catalyzed Ortho-Sulfonylation A palladium-catalyzed direct sulfonylation of 2-aryloxypyridines, potentially including compounds like this compound, has been developed. This method, which uses sulfonyl chlorides as sulfonylation reagents, is applicable to both electron-rich and electron-deficient substrates. The protocol allows for the synthesis of ortho-sulfonylated phenols by removing the pyridyl group from the sulfonylation product (Xu et al., 2015).
Reactivity with Triazoles In the context of creating sulfonyl triazoles, the interaction of N-unsubstituted triazoles with sulfonyl chlorides, including potentially this compound, leads to mixtures of regioisomeric 1- and 2-sulfonyl-1,2,3-triazoles. The ratio of isomers obtained from these reactions can be influenced by factors such as the nature of the azolyl ring and the size of the substituent in the sulfonyl chloride (Beryozkina et al., 2015).
Visible-Light-Induced Radical Cascade Cyclization In a groundbreaking study, a visible light photocatalyzed cascade sulfonylation/cyclization of certain benzenes using sulfonyl chlorides has been developed. This method could potentially incorporate this compound, leading to the construction of sulfonated benzoxepines. The process is characterized by its mild conditions, broad substrate scope, and excellent functional group tolerance (Zhou et al., 2021).
Properties
IUPAC Name |
2-(azidomethyl)benzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3O2S/c8-14(12,13)7-4-2-1-3-6(7)5-10-11-9/h1-4H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LOTVOOAJFPISCA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN=[N+]=[N-])S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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